4-(2,2-Dimethyl-6-methylenecyclohexyl)-3-buten-2-one
4-(2,2-Dimethyl-6-methylenecyclohexyl)-3-buten-2-one
Gamma-Ionone, also known as g-ionon or fema 3175, belongs to the class of organic compounds known as sesquiterpenoids. These are terpenes with three consecutive isoprene units. Gamma-Ionone is considered to be a practically insoluble (in water) and relatively neutral molecule. Within the cell, Gamma-ionone is primarily located in the membrane (predicted from logP) and cytoplasm. Outside of the human body, Gamma-ionone can be found in fruits. This makes Gamma-ionone a potential biomarker for the consumption of this food product.
Gamma-ionone is an ionone.
Gamma-ionone is an ionone.
Brand Name:
Vulcanchem
CAS No.:
79-76-5
VCID:
VC0106490
InChI:
InChI=1S/C13H20O/c1-10-6-5-9-13(3,4)12(10)8-7-11(2)14/h7-8,12H,1,5-6,9H2,2-4H3/b8-7+
SMILES:
CC(=O)C=CC1C(=C)CCCC1(C)C
Molecular Formula:
C13H20O
Molecular Weight:
192.3 g/mol
4-(2,2-Dimethyl-6-methylenecyclohexyl)-3-buten-2-one
CAS No.: 79-76-5
Reference Standards
VCID: VC0106490
Molecular Formula: C13H20O
Molecular Weight: 192.3 g/mol
| CAS No. | 79-76-5 |
|---|---|
| Product Name | 4-(2,2-Dimethyl-6-methylenecyclohexyl)-3-buten-2-one |
| Molecular Formula | C13H20O |
| Molecular Weight | 192.3 g/mol |
| IUPAC Name | (E)-4-(2,2-dimethyl-6-methylidenecyclohexyl)but-3-en-2-one |
| Standard InChI | InChI=1S/C13H20O/c1-10-6-5-9-13(3,4)12(10)8-7-11(2)14/h7-8,12H,1,5-6,9H2,2-4H3/b8-7+ |
| Standard InChIKey | SFEOKXHPFMOVRM-BQYQJAHWSA-N |
| Isomeric SMILES | CC(=O)/C=C/C1C(=C)CCCC1(C)C |
| SMILES | CC(=O)C=CC1C(=C)CCCC1(C)C |
| Canonical SMILES | CC(=O)C=CC1C(=C)CCCC1(C)C |
| Density | 0.932-0.935 (20°) |
| Physical Description | colourless to pale yellow liquid |
| Description | Gamma-Ionone, also known as g-ionon or fema 3175, belongs to the class of organic compounds known as sesquiterpenoids. These are terpenes with three consecutive isoprene units. Gamma-Ionone is considered to be a practically insoluble (in water) and relatively neutral molecule. Within the cell, Gamma-ionone is primarily located in the membrane (predicted from logP) and cytoplasm. Outside of the human body, Gamma-ionone can be found in fruits. This makes Gamma-ionone a potential biomarker for the consumption of this food product. Gamma-ionone is an ionone. |
| Synonyms | 4-(2,2-Dimethyl-6-methylenecyclohexyl)-3-buten-2-one; γ-Ionone |
| PubChem Compound | 5363741 |
| Last Modified | Nov 11 2021 |
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